Alcyopterosin A
Overview
Description
Alcyopterosin A is a natural product found in Alcyonium antarcticum with data available.
Scientific Research Applications
Anticancer Properties
Alcyopterosin A and its derivatives have been synthesized and evaluated for their potential as anticancer agents. Their DNA binding properties were examined and compared to reference drugs. Some derivatives exhibited remarkable antiproliferative activity, indicating their potential in antitumor strategies (Finkielsztein et al., 2006).
Bioactivity Against Bacterial and Protozoal Infections
Research on Antarctic deep-water octocoral led to the isolation of alcyopterosins, which demonstrated activity against Clostridium difficile and Leishmania donovani. These pathogens are known for causing severe diarrhea and leishmaniasis, respectively. The findings highlight the potential of alcyopterosins in treating infectious diseases (Limon et al., 2022).
Unique Chemical Properties
Alcyopterosins, including alcyopterosin A, are notable for being the first natural nitrate esters and for possessing unique chemical structures like chlorination. They have shown mild cytotoxicity toward human tumor cell lines, underscoring their relevance in the field of medicinal chemistry (Palermo et al., 2000).
Marine Environmental Adaptations
Studies on Antarctic marine soft coral revealed illudalane sesquiterpenoids, including alcyopterosin series. These compounds were found to have strong repellency against the Antarctic sea star, indicating their role in marine ecological adaptations (Carbone et al., 2009).
Synthetic Pathways
Research has focused on developing synthetic pathways for alcyopterosin A. This includes methods for selective preparation of benzyltitanium compounds and techniques involving [2 + 2 + 2] alkyne cyclotrimerization, highlighting the ongoing efforts in the synthesis of this compound for further study and potential application (Tavakoli & Dudley, 2020; Tanaka et al., 2002).
properties
Product Name |
Alcyopterosin A |
|---|---|
Molecular Formula |
C15H21Cl |
Molecular Weight |
236.78 g/mol |
IUPAC Name |
5-(2-chloroethyl)-2,2,4,6-tetramethyl-1,3-dihydroindene |
InChI |
InChI=1S/C15H21Cl/c1-10-7-12-8-15(3,4)9-14(12)11(2)13(10)5-6-16/h7H,5-6,8-9H2,1-4H3 |
InChI Key |
AOZZRIFMYYWXLE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(CC(C2)(C)C)C(=C1CCCl)C |
synonyms |
alcyopterosin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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